Cas no 3413-14-7 (1(3H)-Isobenzofuranone,3-methyl-, (3R)-)

• Product Name: 1(3H)-Isobenzofuranone,3-methyl-, (3R)-
• CAS No: 3413-14-7
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 295652
• PubChem ID: 642879
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-methyl-, (3R)-
• (+)-(S)-1-Methylindene
• (+)-1-Methyl-inden
• (S)-(-)-3-methylphthalide
• (S)-3-methyl-2-benzofuran-1(3H)-one
• (S)-3-methylindene
• (S)-3-methylisobenzofuran-1(3H)-one
• (S)-3-methylphthalide
• 1H-Indene, 1-methyl-, (S)-
• 3-methylphtalide
• CTK0G8849
• S-(+)-1-Methylinden
• S-(+)-1-Methyl-inden
• SCHEMBL15314186
• (R)-3-Methylisobenzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone,3-methyl-,(3R)-(9CI)
• 3413-14-7

• Inchi： 1S/C9H8O2/c1-6-7-4-2-3-5-8(7)9(10)11-6/h2-6H,1H3/t6-/m1/s1
• InChI Key： XJVDIMLQFRPIMP-ZCFIWIBFSA-N
• SMILES： O1C(C2C=CC=CC=2[C@H]1C)=O

Computed Properties

• Exact Mass: 148.052429494g/mol
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.91800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones